C108297

Glucocorticoid Receptor Nuclear Receptor Selectivity Off-Target Profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H36FN3O4S
Molecular Weight 553.7 g/mol
Cat. No. B15612248
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Technical Parameters


Basic Identity
Product NameC108297
Molecular FormulaC30H36FN3O4S
Molecular Weight553.7 g/mol
Structural Identifiers
InChIInChI=1S/C30H36FN3O4S/c1-29(2,3)23-5-11-27(12-6-23)39(35,36)33-14-13-24-17-28-22(18-30(24,20-33)21-38-16-15-37-4)19-32-34(28)26-9-7-25(31)8-10-26/h5-12,17,19H,13-16,18,20-21H2,1-4H3/t30-/m1/s1
InChIKeyOMKDFVUMRKROMY-SSEXGKCCSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





C108297 – Selective GR Modulator Overview


C108297 (also designated CORT108297) is a non-steroidal, synthetic selective glucocorticoid receptor (GR) modulator (SGRM) discovered through structure–activity optimization of the hexahydro-isoquinoline scaffold [1]. It binds the human GR with high affinity (Ki = 0.7 nM) and exhibits potent functional modulation in GR reporter gene assays (functional Ki = 0.6 nM) [1]. Unlike classical steroidal GR ligands, C108297 displays approximately 1000-fold selectivity for GR over progesterone, estrogen, androgen, and mineralocorticoid receptors [2]. Critically, C108297 functions as a context-dependent partial agonist/antagonist—activating or repressing GR-dependent transcriptional programs in a tissue- and gene-specific manner—placing it in a distinct pharmacological class from both full GR agonists (e.g., dexamethasone) and non-selective GR antagonists (e.g., mifepristone/RU486) [2].

High GR selectivity over progesterone, estrogen, androgen, and mineralocorticoid receptors
Context-dependent partial agonist/antagonist enabling tissue- and gene-specific GR pathway dissection
Non-steroidal hexahydro-isoquinoline scaffold; distinct pharmacological class from steroidal GR ligands

C108297 Procurement Risks – Why Substitution Fails


Selective glucocorticoid receptor modulators (SGRMs) are not a homogeneous pharmacological class. Even within the Corcept Therapeutics pipeline, individual SGRMs—C108297, CORT113176, CORT118335—differ substantially in nuclear hormone receptor selectivity profiles, functional Ki values, tissue-specific agonist/antagonist ratios, and effects on the hypothalamic–pituitary–adrenal (HPA) axis [1]. C108297 uniquely combines high-affinity GR binding (~0.7–0.9 nM) with a near-absolute selectivity window (~1000-fold) over other steroid receptors, whereas the closest structural analog CORT118335 retains measurable mineralocorticoid receptor (MR) affinity [2]. Furthermore, C108297 is the only SGRM for which concurrent anti-obesity, anti-inflammatory, HPA axis-preserving, and AR-signaling-sparing profiles have been demonstrated across multiple independent in vivo models [2][3][4]. Substitution with mifepristone (RU486) introduces confounding progesterone and androgen receptor activities that alter experimental outcomes; substitution with CORT113176 introduces different metabolic efficacy and HPA-axis effects. These distinctions are not interchangeable for experimental design and must be verified before procurement.

SGRM class heterogeneity: Even closely related SGRMs (CORT113176, CORT118335) differ in MR affinity and metabolic endpoints; experimental profiles may not transfer.
Mifepristone multi-receptor activity: RU486 binds PR and AR, introducing off-target transcriptional effects that confound GR-focused studies.
HPA axis disinhibition with RU486: RU486 elevates basal corticosterone, altering stress model interpretation; C108297 preserves diurnal HPA rhythm.

C108297 vs. Comparators – Quantitative Differentiation Evidence


GR Selectivity vs. Mifepristone Multi-Receptor Profile

C108297 exhibits approximately 1000-fold binding selectivity for the glucocorticoid receptor (GR) over progesterone receptor (PR), estrogen receptor (ER), androgen receptor (AR), and mineralocorticoid receptor (MR). At a concentration of 10 µM, C108297 shows 0% displacement from MR and only 26% displacement from PR [1]. In contrast, the non-selective steroidal GR antagonist mifepristone (RU486) binds PR with approximately 10-fold greater affinity than GR, and AR with approximately 5-fold lower affinity than GR [2]. This selectivity gap is not incremental—C108297 is classified as 'GR-specific' in nuclear hormone receptor panels, whereas mifepristone is classified as 'GR, PR, AR' with multi-receptor activity [2].

GR Selectivity vs. Mifepristone
Head-to-head
C108297: ~1000-fold GR selectivity; 0% MR displacement at 10 µM; 26% PR displacement
Mifepristone: multi-receptor profile (GR/PR/AR); PR affinity ~10× > GR
Supports GR-specific pathway interpretation; avoids PR/AR off-target confounding.
Nuclear receptor panel; ligand displacement and reporter assays.
Glucocorticoid Receptor Nuclear Receptor Selectivity Off-Target Profiling

Anti-Obesity and Anti-Inflammatory Efficacy vs. Mifepristone

In a 4-week high-fat diet (HFD) mouse model, C108297 and mifepristone both attenuated body weight gain relative to vehicle controls, but via mechanistically distinct pathways with divergent inflammatory outcomes. C108297 reduced total caloric intake (via decreased food and fructose consumption), increased white adipose tissue (WAT) lipolysis and plasma free fatty acid levels, and increased fat oxidation. Mifepristone instead increased energy expenditure (total and light-phase) and enhanced brown adipose tissue (BAT) thermogenic marker expression (Ucp1, Pgc-1α) but did not reduce food intake [1]. Critically, only C108297 reduced adipose tissue macrophage infiltration, pro-inflammatory cytokine expression (Il1β, Tnfα), and LPS-stimulated TNF-α secretion in RAW 264.7 macrophages—achieving 56% efficacy relative to the full GR agonist dexamethasone at maximal suppressive dose [1]. Mifepristone did not attenuate inflammation in any measured parameter [1].

Metabolic & Anti-inflammatory vs. Mifepristone
Head-to-head
C108297: attenuated body weight gain; reduced adipose macrophage infiltration; 56% TNF-α suppression (relative to dexamethasone)
Mifepristone: attenuated body weight gain but no anti-inflammatory effect
Supports dual obesity-inflammation model interpretation; mifepristone does not capture inflammation dimension.
4-week HFD mouse model; RAW 264.7 macrophage assay.
Metabolic Syndrome Obesity Pharmacology Adipose Tissue Inflammation

HPA Axis Preservation vs. RU486 Disinhibition

A critical liability of full GR antagonists is disinhibition of the hypothalamic–pituitary–adrenal (HPA) axis, leading to elevated basal glucocorticoid levels that counteract therapeutic GR blockade. In adrenal-intact rats, subchronic RU486 treatment (40 mg/kg) significantly elevated the amplitude of the basal diurnal corticosterone rhythm by increasing evening corticosterone levels, whereas C108297 (20 mg/kg) did not alter basal corticosterone rhythmicity [1]. Under acute restraint stress, both compounds comparably suppressed stress-induced corticosterone (RU486: 301 ± 69 ng/mL; C108297: 273 ± 52 ng/mL vs. vehicle control: 409 ± 36 ng/mL, representing ~25–26% reduction for each), but only RU486 caused sustained HPA axis overactivation at baseline [1]. The PNAS 2013 study authors concluded that C108297 'does not lead to disinhibition of the hypothalamus–pituitary–adrenal axis,' a property that distinguishes it from RU486 and other pure antagonists [1].

HPA Axis Preservation vs. RU486
Head-to-head
C108297: no alteration of basal diurnal corticosterone; stress-induced corticosterone reduction ~26%
RU486: elevated evening basal corticosterone (HPA disinhibition); similar stress reduction
Preserves HPA axis homeostasis; avoids hypercortisolism confound in chronic stress models.
5-day subchronic rat study; acute restraint stress.
HPA Axis Neuroendocrinology Stress Pharmacology

AR Signaling Integrity vs. Mifepristone Crosstalk

Mifepristone is a well-documented modulator of androgen receptor (AR) signaling—it enhances AR-nuclear receptor corepressor interactions and, under low-androgen conditions, has been shown to promote prostate cancer cell growth and impair enzalutamide response [1]. In contrast, in LAPC4 prostate cancer cells, C108297 (1 µM) completely blocked dexamethasone-induced SGK1 expression (a GR target gene) without affecting AR transcriptional activity, whereas mifepristone inhibits GR activity but simultaneously perturbs AR signaling [1][2]. In vivo, C108297 significantly inhibited CRPC progression selectively in high GR-expressing xenograft models, with no effect on low GR-expressing tumors, confirming GR-pathway specificity without AR crosstalk [2]. Transcriptomic analysis confirmed that C108297 blocks GR-mediated proliferative gene pathways (including AKAP12, FKBP5, SGK1, CEBPD, ZBTB16) without altering AR-dependent transcriptional programs [2].

AR Signaling Integrity vs. Mifepristone
Head-to-head
C108297: blocks GR target genes (SGK1) without AR transcriptional interference
Mifepristone: modulates AR signaling; promotes CRPC cell growth under low-androgen conditions
GR-specific pathway blockade for prostate cancer research; no AR crosstalk.
LAPC4 prostate cancer cells; CRPC xenograft models.
Prostate Cancer Androgen Receptor Castration-Resistant Prostate Cancer (CRPC)

CNS Tissue-Selective Modulation vs. Dexamethasone and RU486

C108297 induces a unique GR-coregulator interaction profile that is quantitatively and qualitatively distinct from both the full agonist dexamethasone and the antagonist RU486, as demonstrated by MARCoNI (Microarray Assay for Real-time Coregulator-Nuclear receptor Interaction) profiling [1]. Functionally, this translates into a tissue- and gene-selective modulation pattern: C108297 acts as a GR antagonist in the hippocampal neurogenesis paradigm—partially reversing chronic corticosterone-induced suppression of BrdU-positive newborn cells (significant post-hoc at P < 0.001 vs. vehicle in corticosterone-treated animals)—yet acts as a partial agonist for hypothalamic CRH gene suppression and as a full agonist for GR-dependent memory consolidation of inhibitory avoidance training (significantly increased retention latencies vs. vehicle, P < 0.001, an effect blocked by RU486 pretreatment) [1]. In contrast, dexamethasone acts as a full agonist across all three paradigms, and RU486 acts as a full antagonist [1]. This context-dependent partial modulation is a defining pharmacological feature not shared by pure agonists or pure antagonists.

CNS Tissue-Selective Modulation vs. DEX & RU486
Head-to-head
C108297: antagonist for hippocampal neurogenesis suppression; partial agonist for CRH; full agonist for memory consolidation
Dex/RU486: full agonist or full antagonist; do not dissociate CNS endpoints
Enables dissection of beneficial vs. pathogenic GR signaling in CNS models.
MARCoNI coregulator profiling; rat neurogenesis and memory tasks.
Neurogenesis Memory Consolidation Selective Receptor Modulation

C108297 – Research Application Scenarios


Metabolic Syndrome: Obesity and Inflammation Phenotyping

C108297 is the only GR modulator demonstrated to concurrently reduce diet-induced body weight gain (via caloric intake reduction and enhanced fat oxidation) and attenuate adipose tissue inflammation (macrophage infiltration, Il1β/Tnfα expression, and LPS-stimulated TNF-α secretion with 56% efficacy relative to dexamethasone) in a single in vivo model [1]. This dual-action profile makes it the compound of choice for studies investigating the obesity–inflammation nexus in metabolic syndrome, where mifepristone fails to capture the anti-inflammatory dimension and dexamethasone exacerbates metabolic dysfunction. Procurement of C108297 enables experimental designs that interrogate both arms of metabolic pathophysiology without requiring combination treatments [1].

Neuropsychiatric Research with HPA Axis Integrity

C108297 is uniquely suited for chronic stress and depression research where preservation of basal HPA axis homeostasis is critical. Unlike RU486, which causes HPA axis disinhibition and elevated basal corticosterone, C108297 does not alter diurnal corticosterone rhythmicity while still exerting GR antagonism in stress-responsive brain circuits and GR agonism for memory consolidation [2]. This allows researchers to study GR contributions to stress psychopathology without the confounding variable of drug-induced hypercortisolism. The compound has been validated in chronic variable stress, chronic corticosterone exposure, and status epilepticus models for this purpose [2][3].

CRPC Research: GR-Driven Resistance Mechanisms

In CRPC research where GR upregulation serves as a resistance mechanism to androgen receptor pathway inhibitors, C108297 provides GR pathway blockade without the confounding AR modulatory activity inherent to mifepristone [4]. C108297 potently inhibits GR transcriptional activity in prostate cancer cells (completely blocking dexamethasone-induced SGK1 expression at 1 µM), suppresses GR-mediated proliferative gene expression programs (AKAP12, FKBP5, SGK1, CEBPD, ZBTB16), and significantly inhibits CRPC progression in high GR-expressing xenografts while sparing low GR-expressing tumors [4]. This selectivity profile is essential for cleanly attributing anti-tumor effects to GR antagonism rather than off-target AR modulation [4].

Seizure-Induced Brain Pathology and Neuroinflammation

C108297 has been specifically validated in a pilocarpine-induced status epilepticus (SE) mouse model, where 10-day treatment initiated one day post-SE attenuated corticosterone hypersecretion, reduced hilar ectopic granule cell density, and decreased microglial proliferation [3]. This extends C108297's utility into epilepsy and neuroinflammation research, where GR modulation may mitigate SE-induced structural brain changes. The compound's demonstrated blood–brain barrier penetration (oral dosing at 20–50 mg/kg producing central GR effects in rodents) supports its use in CNS-targeted preclinical studies [2][3].

Application
Selection Property
Validation Focus
Metabolic syndrome: obesity-inflammation nexus studies
Dual body weight and adipose inflammation model endpoints
Adipose tissue macrophage infiltration; inflammatory cytokine profiling (Il1β, Tnfα)
Chronic stress and depression models with HPA integrity
HPA axis homeostasis preservation; no basal corticosterone disinhibition
Diurnal corticosterone rhythm; stress-induced behavioral endpoints
Castration-resistant prostate cancer: GR-driven resistance pathway studies
GR-specific transcriptional blockade without AR crosstalk
GR target gene expression (SGK1, FKBP5); xenograft progression endpoints
Status epilepticus-induced brain pathology and neuroinflammation
Blood-brain barrier penetration; central GR modulation
Hilar ectopic granule cell density; microglial proliferation; corticosterone hypersecretion

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
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